Cas no 79564-99-1 (Benzoic acid, 3-[(1-oxododecyl)amino]-, 2,4,5-trichlorophenyl ester)

• Product name: Benzoic acid, 3-[(1-oxododecyl)amino]-, 2,4,5-trichlorophenyl ester
• CAS No: 79564-99-1
• MF: C₂₅H₃₀Cl₃NO₃
• MW: 498.869604587555
• CID: 532643
• PubChem ID: 71402830

Benzoic acid, 3-[(1-oxododecyl)amino]-, 2,4,5-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(1-oxododecyl)amino]-, 2,4,5-trichlorophenyl ester
• (2,4,5-trichlorophenyl) 3-(dodecanoylamino)benzoate
• 2,4,5-Trichlorophenyl 3-(dodecanoylamino)benzoate
• 79564-99-1
• DTXSID20823778

• Inchi： InChI=1S/C25H30Cl3NO3/c1-2-3-4-5-6-7-8-9-10-14-24(30)29-19-13-11-12-18(15-19)25(31)32-23-17-21(27)20(26)16-22(23)28/h11-13,15-17H,2-10,14H2,1H3,(H,29,30)
• InChI Key： VGBUXLYKDCJEHF-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)NC1=CC=CC(=C1)C(=O)OC2=CC(=C(C=C2Cl)Cl)Cl

Computed Properties

• Exact Mass: 497.129127g/mol
• Monoisotopic Mass: 497.129127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 55.4Ų